Cas no 851863-33-7 (2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

2-(Methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a heterocyclic compound featuring an imidazole core substituted with a methylsulfanyl group and a 3-nitrobenzoyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the nitro group enhances electrophilic properties, facilitating further functionalization, while the methylsulfanyl group contributes to stability and solubility. Its dihydroimidazole scaffold is advantageous in constructing biologically active molecules, offering potential applications in medicinal chemistry. The compound’s well-defined synthetic pathway and modular reactivity underscore its utility in research and industrial settings.
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole structure
851863-33-7 structure
Product Name:2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
CAS No:851863-33-7
MF:C11H11N3O3S
MW:265.288340806961
CID:6144103
PubChem ID:4363081
Update Time:2025-06-27

2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • SR-01000095989
    • (2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-nitrophenyl)methanone
    • (2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(3-nitrophenyl)methanone
    • AKOS024588426
    • SR-01000095989-1
    • 851863-33-7
    • F0630-0049
    • Inchi: 1S/C11H11N3O3S/c1-18-11-12-5-6-13(11)10(15)8-3-2-4-9(7-8)14(16)17/h2-4,7H,5-6H2,1H3
    • InChI Key: ZELZUGIOAMZFQB-UHFFFAOYSA-N
    • SMILES: S(C)C1=NCCN1C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 265.05211239g/mol
  • Monoisotopic Mass: 265.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 104Ų

2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-0049-2μmol
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0630-0049-5μmol
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0630-0049-10μmol
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-0049-20μmol
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-0049-1mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0630-0049-2mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-0049-3mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-0049-4mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-0049-5mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-0049-10mg
2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851863-33-7 90%+
10mg
$79.0 2023-05-17

Additional information on 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 2-(Methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole (CAS: 851863-33-7)

The compound 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole (CAS: 851863-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole as a versatile scaffold for the development of novel bioactive molecules. Its imidazole core, combined with the nitrobenzoyl and methylsulfanyl substituents, provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic asymmetric synthesis, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole exhibits promising inhibitory effects against several key enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2) and protein kinase B (Akt), suggesting its potential as a lead compound for anti-inflammatory and anti-cancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Moreover, recent computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with target proteins. These studies have identified key pharmacophoric features, such as the nitro group and the imidazole ring, which contribute to its affinity and selectivity. Such findings are instrumental in guiding the design of derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the development of 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(methylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity profile make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on expanding its SAR, improving its drug-like properties, and exploring its potential in combination therapies.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.